Cas no 52109-49-6 (2-methanesulfinylacetonitrile)

• Product Name: 2-methanesulfinylacetonitrile
• CAS No: 52109-49-6
• MF: C₃H₅NOS
• MW: 103.142899274826
• CID: 1575964
• PubChem ID: 10975423
• Update Time: 2025-05-20

2-methanesulfinylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-methylsulfinylacetonitrile
• METHANESULFINYL-ACETONITRILE
• CTK4J5425
• SPB-80132
• AG-F-77240
• AKOS006287216
• DTXSID40450308
• EN300-136065
• 52109-49-6
• Z1198176972
• 2-methanesulfinylacetonitrile
• CS-0233781
• SCHEMBL6959616

• Inchi： 1S/C3H5NOS/c1-6(5)3-2-4/h3H2,1H3
• InChI Key： PDYQATNUIZPQSW-UHFFFAOYSA-N
• SMILES： S(C)(CC#N)=O

Computed Properties

• Exact Mass: 103.00900
• Monoisotopic Mass: 103.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 60.1Ų

Experimental Properties

• PSA: 60.07000
• LogP: 0.75418

2-methanesulfinylacetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-methanesulfinylacetonitrile

2-Methanesulfinylacetonitrile (CAS No. 52109-49-6): A Comprehensive Overview

2-Methanesulfinylacetonitrile, also known by its CAS registry number 52109-49-6, is a chemical compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound, with the molecular formula C3H5NO2S, is characterized by its unique structure, which includes a sulfinyl group attached to a methylene unit and a nitrile functional group. The compound's structure allows for versatile reactivity, making it a valuable intermediate in the synthesis of various organic molecules.

Recent studies have highlighted the potential of 2-methanesulfinylacetonitrile in the development of advanced materials, particularly in the realm of polymer chemistry. Researchers have explored its ability to act as a building block for constructing functional polymers with tailored properties, such as improved thermal stability and mechanical strength. These findings underscore the compound's importance in modern materials science.

The synthesis of 2-methanesulfinylacetonitrile typically involves multi-step reactions, often starting from simpler precursors like methyl sulfone or related sulfur-containing compounds. The process often requires precise control over reaction conditions, including temperature and pH levels, to ensure high yields and purity. Recent advancements in catalytic methods have further optimized these synthesis pathways, making them more efficient and environmentally friendly.

In terms of applications, 2-methanesulfinylacetonitrile has found utility in several industrial processes, particularly in the production of specialty chemicals and pharmaceutical intermediates. Its ability to undergo various nucleophilic substitutions and additions makes it a versatile reagent in organic transformations. For instance, it has been employed in the synthesis of bioactive molecules, where its functional groups can be readily modified to introduce desired pharmacophores.

From a safety standpoint, 2-methanesulfinylacetonitrile exhibits moderate toxicity profiles under standard laboratory conditions. Handling guidelines recommend using appropriate personal protective equipment (PPE) to minimize exposure risks. Storage should be in accordance with standard chemical storage practices, ensuring that the compound is kept away from incompatible materials and sources of ignition.

Looking ahead, ongoing research into 2-methanesulfinylacetonitrile continues to uncover new applications and synthetic strategies. Its role as a key intermediate in complex molecule construction positions it as an essential component in the chemist's toolkit for addressing emerging challenges in drug discovery and materials innovation.